Cas no 2167312-55-0 (5-(4-aminopiperidin-2-yl)-2-methylthiophene-3-carboxylic acid)

• Product Name: 5-(4-aminopiperidin-2-yl)-2-methylthiophene-3-carboxylic acid
• CAS No: 2167312-55-0
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• CID: 5907244
• PubChem ID: 165608376
• Update Time: 2025-05-22

5-(4-aminopiperidin-2-yl)-2-methylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-aminopiperidin-2-yl)-2-methylthiophene-3-carboxylic acid
• EN300-1476539
• 2167312-55-0

• Inchi： 1S/C11H16N2O2S/c1-6-8(11(14)15)5-10(16-6)9-4-7(12)2-3-13-9/h5,7,9,13H,2-4,12H2,1H3,(H,14,15)
• InChI Key： WOQKEUSTWXWTJA-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(=O)O)C=C1C1CC(CCN1)N

Computed Properties

• Exact Mass: 240.09324893g/mol
• Monoisotopic Mass: 240.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 104Ų

Additional information on 5-(4-aminopiperidin-2-yl)-2-methylthiophene-3-carboxylic acid

5-(4-Aminopiperidin-2-yl)-2-methylthiophene-3-carboxylic Acid: A Comprehensive Overview

The compound 5-(4-Aminopiperidin-2-yl)-2-methylthiophene-3-carboxylic Acid, identified by the CAS number 2167312-55-0, is a complex organic molecule with significant potential in various fields of research and application. This compound is characterized by its unique structure, which combines a piperidine ring, a thiophene moiety, and a carboxylic acid group. The presence of these functional groups makes it a versatile molecule with diverse chemical and biological properties.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry. The 4-Aminopiperidin group within the molecule has been shown to exhibit strong affinity for certain biological targets, making it a promising candidate for drug development. Researchers have explored its potential as a modulator of ion channels, which are critical in various physiological processes such as nerve signaling and muscle contraction. The integration of the methylthiophene moiety further enhances the molecule's stability and bioavailability, making it an attractive option for therapeutic applications.

In addition to its pharmacological properties, this compound has also gained attention in materials science. The thiophene ring is known for its aromaticity and conjugation properties, which are essential in the development of organic semiconductors and optoelectronic devices. Recent advancements in nanotechnology have leveraged the unique electronic properties of this compound to create more efficient organic light-emitting diodes (OLEDs) and photovoltaic cells. The carboxylic acid group plays a crucial role in these applications by facilitating surface functionalization and improving device performance.

The synthesis of 5-(4-Aminopiperidin-2-yl)-2-methylthiophene-3-carboxylic Acid involves a multi-step process that combines organic synthesis techniques with advanced catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels, ensuring the reliability of this compound for both laboratory studies and industrial applications. The use of green chemistry principles in its synthesis has also been explored, reducing environmental impact while maintaining product quality.

Recent breakthroughs in computational chemistry have provided deeper insights into the molecular properties of this compound. Quantum mechanical calculations have revealed its electronic structure, which is critical for understanding its reactivity and interaction with biological systems. These findings have been instrumental in guiding further research into its potential as a drug candidate or material component.

In conclusion, 5-(4-Aminopiperidin-2-yl)-2-methylthiophene-3-carboxylic Acid stands out as a multifaceted compound with immense potential across various scientific domains. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing both medicinal chemistry and materials science. As ongoing studies continue to uncover new applications and optimize its synthesis, this compound is poised to make significant contributions to scientific innovation.